Cas no 1896696-62-0 (1-(2-chloroquinolin-3-yl)propan-2-one)

• Product Name: 1-(2-chloroquinolin-3-yl)propan-2-one
• CAS No: 1896696-62-0
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 5939886
• PubChem ID: 116985236
• Update Time: 2025-05-23

1-(2-chloroquinolin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-3-yl)propan-2-one
• 1896696-62-0
• EN300-1993248

• Inchi： 1S/C12H10ClNO/c1-8(15)6-10-7-9-4-2-3-5-11(9)14-12(10)13/h2-5,7H,6H2,1H3
• InChI Key： WOUBULNLBXGXAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)CC(C)=O

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2-chloroquinolin-3-yl)propan-2-one

Comprehensive Overview of 1-(2-Chloroquinolin-3-yl)propan-2-one (CAS No. 1896696-62-0): Properties, Applications, and Industry Insights

1-(2-Chloroquinolin-3-yl)propan-2-one (CAS No. 1896696-62-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique quinoline backbone and functional ketone group. This chloroquinoline derivative exhibits versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly for targeting enzyme inhibition pathways, aligning with the growing demand for small-molecule therapeutics in oncology and infectious diseases.

The molecular structure of 1-(2-chloroquinolin-3-yl)propan-2-one combines a chlorinated quinoline ring with an acetone side chain, enabling diverse chemical modifications. Researchers emphasize its role in cross-coupling reactions, a trending topic in synthetic chemistry forums. Its CAS number 1896696-62-0 is frequently searched in patent databases, reflecting industrial interest in scalable synthesis methods. Environmental considerations are also addressed, as newer green chemistry protocols aim to optimize its production with reduced solvent waste.

In material science, this compound contributes to developing fluorescent probes, a hot topic in bioimaging applications. User queries often focus on its solubility profiles (e.g., in DMSO or ethanol) and stability under UV light, critical for laboratory handling. Analytical data shows 95% purity grades are most requested, underscoring quality demands for high-throughput screening platforms. Regulatory-compliant suppliers now provide detailed COA (Certificate of Analysis) documentation, addressing FAQs about batch-to-batch consistency.

Emerging trends link 1896696-62-0 to AI-assisted molecular design, where its structural fragments appear in machine learning models for medicinal chemistry. Discussion forums frequently explore its SAR (Structure-Activity Relationship) potential, especially in modifying the ketone moiety for enhanced binding affinity. Thermogravimetric analysis (TGA) data confirms stability up to 200°C, relevant for process chemistry optimization—a key concern for industrial scale-up.

Safety protocols for 1-(2-chloroquinolin-3-yl)propan-2-one emphasize standard organic lab practices, with SDS sheets highlighting proper ventilation and PPE use. Notably, its non-hazardous transport classification simplifies logistics compared to similar heterocycles. Patent landscapes reveal growing IP activity around derivatization methods, particularly for creating kinase inhibitor scaffolds—a dominant theme in recent cancer research publications.

Future perspectives anticipate expanded use of CAS 1896696-62-0 in combinatorial chemistry libraries, driven by automated synthesis platforms. Sustainability-focused innovations explore catalytic recycling of the chloroquinoline precursor, reducing E-factor metrics. As precision medicine advances, this compound’s role in targeted drug delivery systems may grow, particularly in conjugate therapies leveraging its ketone-amine condensation chemistry.